Cas no 2172386-64-8 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• CAS No: 2172386-64-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5993277
• PubChem ID: 165513779
• Update Time: 2025-06-25

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• EN300-1522787
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopropyl}acetic acid
• 2172386-64-8

• Inchi： 1S/C26H30N2O5/c1-17(7-6-12-23(29)28-26(13-14-26)15-24(30)31)27-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RBAUVGKUOYDWEC-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid

Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid (CAS No. 2172386-64-8) in Modern Chemical Biology

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172386-64-8, represents a sophisticated compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its novel chemical properties and its potential applications in the development of bioactive molecules. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a cyclopropyl group in its structure suggests a high degree of specificity, which is often exploited in the design of targeted therapeutics.

The compound's backbone consists of an hexanamido segment, which introduces a flexible yet constrained aliphatic chain. This feature is particularly noteworthy, as it allows for conformational adaptability while maintaining structural integrity. Such structural motifs are frequently employed in medicinal chemistry to optimize binding interactions with biological targets. The acetic acid moiety at one end of the molecule further enhances its pharmacological relevance, providing a site for potential modifications that could improve solubility, bioavailability, or metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets with unprecedented precision. The fluoren-9-ylmethoxycarbonyl group, a common protecting group in peptide synthesis, not only contributes to the compound's stability but also serves as a handle for further derivatization. This dual functionality makes it an attractive scaffold for designing molecules with tailored biological activities.

In the context of drug discovery, the cyclopropyl ring is particularly interesting due to its ability to induce conformational constraints that can enhance binding affinity. Cyclopropane derivatives have been increasingly recognized for their role in modulating enzyme activity and receptor interactions. For instance, studies have shown that cyclopropyl-containing compounds can exhibit enhanced binding affinity to certain proteases and kinases, making them valuable candidates for therapeutic intervention. The incorporation of such motifs into larger molecular frameworks has thus become a strategic approach in the design of novel drugs.

The hexanamido segment of the molecule provides an additional layer of complexity, allowing for interactions with hydrophobic and polar regions of biological targets. This balance between hydrophobicity and polarity is crucial for optimizing drug-like properties such as lipophilicity and aqueous solubility. By carefully tuning these properties, researchers can enhance the compound's ability to cross biological membranes and reach its intended target site.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for neurological disorders. The structural features described above suggest that it may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative processes. For example, preliminary computational studies have indicated that derivatives of this compound could bind to receptors associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in this area.

Furthermore, the compound's design aligns with current trends in medicinal chemistry towards "structure-based drug design." This approach leverages high-resolution structural data from biological targets to guide the optimization of lead compounds. By integrating knowledge from crystallography, NMR spectroscopy, and molecular dynamics simulations, researchers can refine the structure of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid to improve its binding affinity and selectivity.

The role of fluoren-9-ylmethoxycarbonyl groups in enhancing metabolic stability is another critical consideration in drug development. These groups are commonly used to protect amino groups during synthetic processes but also contribute to the overall stability of bioactive molecules once they reach their target site. This stability is essential for ensuring prolonged biological activity and therapeutic efficacy.

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid (CAS No. 2172386-64-8) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, including the presence of a fluoren-9-ylmethoxycarbonyl moiety and a cyclopropyl group, offer significant advantages in terms of conformational flexibility and binding affinity. As computational methods continue to advance, researchers will be better equipped to harness these properties for the development of novel therapeutics targeting neurological disorders and other challenging medical conditions.